(6S,8R,9S,10R,13S,14S,17R)-17-Acetyl-17-hydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
(6S,8R,9S,10R,13S,14S,17R)-17-Acetyl-17-hydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
Brand Name:
Vulcanchem
CAS No.:
3660-13-7
VCID:
VC0139121
InChI:
InChI=1S/C22H30O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h5,8,12-13,16-18,25H,6-7,9-11H2,1-4H3/t13-,16+,17-,18-,20+,21-,22-/m0/s1
SMILES:
CC1CC2C3CCC(C3(CCC2C4(C1=CC(=O)C=C4)C)C)(C(=O)C)O
Molecular Formula:
C22H30O3
Molecular Weight:
342.5 g/mol
(6S,8R,9S,10R,13S,14S,17R)-17-Acetyl-17-hydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
CAS No.: 3660-13-7
Reference Standards
VCID: VC0139121
Molecular Formula: C22H30O3
Molecular Weight: 342.5 g/mol
CAS No. | 3660-13-7 |
---|---|
Product Name | (6S,8R,9S,10R,13S,14S,17R)-17-Acetyl-17-hydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one |
Molecular Formula | C22H30O3 |
Molecular Weight | 342.5 g/mol |
IUPAC Name | (6S,8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C22H30O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h5,8,12-13,16-18,25H,6-7,9-11H2,1-4H3/t13-,16+,17-,18-,20+,21-,22-/m0/s1 |
Standard InChIKey | QHEQDIOZYZOPKF-HBNHAYAOSA-N |
Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(CC[C@@H]2[C@@]4(C1=CC(=O)C=C4)C)C)(C(=O)C)O |
SMILES | CC1CC2C3CCC(C3(CCC2C4(C1=CC(=O)C=C4)C)C)(C(=O)C)O |
Canonical SMILES | CC1CC2C3CCC(C3(CCC2C4(C1=CC(=O)C=C4)C)C)(C(=O)C)O |
Synonyms | (6α)-17-Hydroxy-6-methylpregna-1,4-diene-3,20-dione; 17-Hydroxy-6α-methyl-Pregna-1,4-diene-3,20-dione; 1-Dehydromedroxyprogesterone; |
PubChem Compound | 15085844 |
Last Modified | Nov 11 2021 |
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